1-(2,5-dimethoxyphenyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide

• IUPAC Name: 3-(2,5-dimethoxyphenyl)-1-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thione
• InChI: InChI=1S/C20H22N2O4S2/c1-13-4-6-14(7-5-13)21-17-11-28(23,24)12-18(17)22(20(21)27)16-10-15(25-2)8-9-19(16)26-3/h4-10,17-18H,11-12H2,1-3H3
• InChI Key: BKQBTEWJKJIGSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=S)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C20H22N2O4S2
• Molecular Weight: 418.5 g/mol

Description

1-(2,5-dimethoxyphenyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide is a useful research compound. Its molecular formula is C20H22N2O4S2 and its molecular weight is 418.53. The purity is usually 95%.
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Scientific Research Applications

Binuclear Copper(I) Complexes

Research has focused on the synthesis and characterization of binuclear copper(I) complexes involving heterocyclic thione ligands. These studies provide insights into the structural properties and potential applications of such complexes in catalysis and materials science (Cox, Aslanidis, & Karagiannidis, 2000).

Multifunctional Mononuclear Bisthienylethene-Cobalt(II) Complexes

Research on multifunctional mononuclear complexes featuring bisthienylethenes and cobalt(II) has revealed their potential in slow magnetic relaxation and photochromic behavior, suggesting applications in data storage and molecular switches (Cao, Wei, Li, & Gu, 2015).

Synthesis and Antimicrobial Activity of Imidazole Derivatives

The synthesis and characterization of new 2-substituted imidazole derivatives have been explored, with a focus on their antimicrobial activities. This research underscores the potential of heterocyclic compounds in pharmaceutical applications (Salman, Abdel-Aziem, & Alkubbat, 2015).

Luminescence Sensing of Benzaldehyde

Lanthanide metal-organic frameworks based on imidazole dicarboxylate have been studied for their luminescence sensing capabilities, particularly for benzaldehyde derivatives, indicating their utility in chemical sensing and environmental monitoring (Shi, Zhong, Guo, & Li, 2015).

Copper(I) Halide Complexes with Heterocyclic Thione Ligands

The synthesis and structural analysis of copper(I) halide complexes with heterocyclic thione ligands have been conducted, revealing detailed coordination geometries and potential applications in catalysis and materials chemistry (Aslanidis, Cox, Karagiannidis, Hadjikakou, & Antoniadis, 2002).